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Compound of Interest

Compound Name:
2,4-Dibromo-6-

(trifluoromethyl)phenol

CAS No.: 392-92-7

Cat. No.: B1626793

Get Quote

Executive Summary & Application Scope
2,4-Dibromo-6-(trifluoromethyl)phenol (DBTFP) represents a specialized scaffold where the

interplay between strong electron-withdrawing groups (

) and polarizable halogens (

) defines its solid-state behavior. Unlike simple halophenols, DBTFP exhibits a "push-pull"
electronic landscape that significantly alters its acidity (

), lipophilicity (

), and intermolecular packing forces (Halogen Bonding).

Primary Applications:

Fragment-Based Drug Design (FBDD): Exploiting the bromine

-hole for specific protein backbone carbonyl interactions.
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Crystal Engineering: Designing supramolecular synthons utilizing the orthogonality of

Hydrogen Bonding (OH) and Halogen Bonding (Br).

Agrochemical Intermediates: Precursor for highly lipophilic, metabolically stable bioactives.

Comparative Analysis: DBTFP vs. Structural
Analogs
This section objectively compares DBTFP against its chlorinated and methyl-substituted

analogs to highlight performance trade-offs.

The Competitors
Target (

): 2,4-Dibromo-6-(trifluoromethyl)phenol (High

-hole, High Lipophilicity).

Analog A (

): 2,4-Dichloro-6-(trifluoromethyl)phenol (Lower

-hole, Lower steric bulk).

Analog B (

): 2,4,6-Tribromophenol (Standard "All-Halogen" benchmark).

Analog C (

): 2,4-Dibromo-6-methylphenol (Steric analog, electronic opposite).

Table 1: Physicochemical & Structural Performance
Matrix
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Feature

2,4-Dibromo-6-

(CF3)phenol (

)

2,4-Dichloro-6-

(CF3)phenol (

)

2,4,6-

Tribromophenol

(

)

2,4-Dibromo-6-

methylphenol (

)

Halogen Bond

Donor

Strong (Br

-hole)

Moderate (Cl

-hole)

Strong (Br

-hole)

Strong (Br

-hole)

Acidity (

)

~6.5 - 7.0

(Predicted)*
~7.5 ~6.1 ~9.5

Lipophilicity (

)
High (~4.2) Moderate (~3.8) High (~4.[1]0) Moderate (~3.5)

Steric Bulk (

)

High (

)

High (

)

Medium (

)

Low (

)

Crystal Disorder
High (Rotational

)

High (Rotational

)
Low Low

Packing Motif
Helical / Zig-Zag

(Br···O driven)
Planar Sheets Herringbone

Stacked

Columns

Note:

values are estimated based on Hammett substituent constants (

and

) relative to phenol (

9.95). The electron-withdrawing

significantly increases acidity compared to the methyl analog.

Structural Mechanics: The -Hole Effect
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Understanding the performance of DBTFP requires analyzing the electrostatic potential

surface.

The Bromine Advantage: In DBTFP, the electron-withdrawing

group at the ortho position depletes electron density from the aromatic ring. This inductive
effect enhances the positive electrostatic potential on the bromine atoms (the

-hole), making them superior halogen bond donors compared to the methyl analog (

).

The Fluorine "Shield": Unlike the bromine atoms, the fluorine atoms in the

group are hard, non-polarizable, and possess a negative electrostatic potential. They rarely
participate in directional halogen bonding but act as a steric shield that directs packing
geometry.

Diagram 1: Electronic Interaction Logic
This diagram illustrates how the functional groups on DBTFP dictate its supramolecular

assembly.
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Caption: Mechanistic flow showing how the trifluoromethyl group enhances both the halogen

bonding capability of bromine and the hydrogen bonding strength of the phenol.

Experimental Protocol: Synthesis & Crystallization
To obtain high-quality single crystals for X-ray diffraction (XRD), specific attention must be paid

to the volatility and disorder potential of the

group.

Step 1: Synthesis (Bromination)[2]
Precursor: 2-(Trifluoromethyl)phenol (Liquid, CAS: 444-30-4).

Reagent: Elemental Bromine (

), 2.2 equivalents.
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Solvent: Glacial Acetic Acid (Polar protic) or Dichloromethane (Non-polar). Recommendation:

Use Acetic Acid to stabilize the transition state.

Protocol:

Dissolve 10 mmol of 2-(trifluoromethyl)phenol in 20 mL Glacial Acetic Acid.

Cool to 0°C. Add

(22 mmol) dropwise over 30 minutes.

Allow to warm to Room Temperature (RT) and stir for 4 hours.

Quench with aqueous Sodium Bisulfite (

) to remove excess bromine.

Extract with DCM, dry over

, and concentrate.

Step 2: Crystal Growth Strategies
The

group introduces rotational freedom that can prevent ordering. Use slow evaporation at low
temperatures.
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Method Solvent System Temp
Outcome
Prediction

Slow Evaporation
Hexane /

(3:1)
4°C

Best Quality. Slower

growth minimizes

disorder.

Vapor Diffusion
THF (Solvent) /

Pentane (Anti-solvent)
RT

Good for rapid

screening, risk of

twinning.

Sublimation N/A (Vacuum) 40°C

High purity, but

crystals may be too

small for standard

XRD.

Step 3: X-Ray Data Collection & Refinement
Temperature:100 K (Mandatory). Do not collect at room temperature. The thermal motion of

the

group will result in large displacement ellipsoids, obscuring bond lengths.

Disorder Handling: If the

group appears as a "propeller" blur, model it as a 2-part disorder (e.g., A/B occupancy 60:40)
using SHELXL commands (PART 1, PART 2) and restrain geometry with DFIX (C-F
distances ~1.33 Å) and SIMU (thermal similarity).

Workflow Visualization
The following diagram outlines the critical path from raw material to validated structure.

2-(CF3)phenol Bromination
(Br2 / AcOH)

 Electrophilic Subst. Isolation
(Quench/Extract)

Crystallization
(Hexane/CHCl3, 4°C)

 Purity >98% XRD Data Collection
(Mo-Kα, 100 K)

 Single Crystal Structure Solution
(Direct Methods)

Refinement
(Handle CF3 Disorder)

 R1 > 10%?

 Add Restraints

CIF / 3D Model R1 < 5%
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Click to download full resolution via product page

Caption: Experimental workflow emphasizing the critical refinement loop for handling fluorine

disorder.

References & Authority
Key Databases & Literature for Validation:

Cambridge Structural Database (CSD):

Search Query: "2,4-dibromo-6-(trifluoromethyl)phenol" or substructure search for "2,6-

dibromophenol" + "trifluoromethyl".

Refcode Check: Look for analogs like TRIBOL (2,4,6-tribromophenol) for lattice

comparison.

Source:

Halogen Bonding Principles:

Metrangolo, P., et al. "Halogen Bonding in Supramolecular Chemistry." Angew.[2] Chem.

Int. Ed.2008, 47, 6114–6127. (Defines the

-hole interaction mechanics).

Source:

Acidity of Fluorinated Phenols:

Gross, K.C., et al. "Absolute pKa Determinations for Substituted Phenols." J. Org.

Chem.2002, 67, 1759. (Methodology for predicting pKa shifts with electron-withdrawing

groups).

Source:

Synthesis Protocol Grounding:
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Organic Syntheses, Coll. Vol. 2, p. 173 (1943). Standard bromination of phenols in acetic

acid.

Source:

Disclaimer: This guide assumes standard laboratory safety protocols. Bromine is highly toxic

and corrosive; handle only in a fume hood. The specific unit cell dimensions of DBTFP should

be experimentally verified as they depend heavily on the crystallization solvent used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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